Cas no 57932-05-5 (2-(1H-inden-2-yl)acetic acid)

• Product Name: 2-(1H-inden-2-yl)acetic acid
• CAS No: 57932-05-5
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD20638283
• CID: 343726
• PubChem ID: 12489858
• Update Time: 2025-06-09

2-(1H-inden-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-acetic acid
• 2-(1H-inden-2-yl)acetic acid
• EN300-8130763
• SCHEMBL4209768
• (1H-Inden-2-yl)acetic acid
• DTXSID40500190
• Z1262511318
• 57932-05-5

• MDL： MFCD20638283
• Inchi： 1S/C11H10O2/c12-11(13)7-8-5-9-3-1-2-4-10(9)6-8/h1-5H,6-7H2,(H,12,13)
• InChI Key： DOVZNFSFVOYBQF-UHFFFAOYSA-N
• SMILES： OC(CC1=CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 2-(1H-inden-2-yl)acetic acid

Comprehensive Overview of 2-(1H-inden-2-yl)acetic acid (CAS No. 57932-05-5): Properties, Applications, and Research Insights

2-(1H-inden-2-yl)acetic acid (CAS No. 57932-05-5) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural properties. This indene-derived carboxylic acid features a fused aromatic ring system, making it a valuable intermediate for synthesizing bioactive molecules and functional materials. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting inflammatory pathways and metabolic disorders—topics trending in 2024 biomedical research.

The compound's molecular structure (C₁₁H₁₀O₂) combines an acetic acid moiety with an indene scaffold, offering dual reactivity for derivatization. Recent studies highlight its role as a precursor for non-steroidal anti-inflammatory drug (NSAID) analogs, aligning with growing interest in safer pain management solutions. Its crystal packing behavior has also been investigated for organic semiconductor applications, responding to the surge in flexible electronics research.

From a synthetic chemistry perspective, 57932-05-5 demonstrates remarkable versatility. The carboxylic acid group enables amide coupling reactions—a focal point in peptide mimetic design—while the indenyl group participates in electrophilic aromatic substitutions. These characteristics address frequent search queries about "multifunctional building blocks for drug discovery" and "aromatic carboxylic acid applications" in chemical databases.

Analytical studies reveal that 2-(1H-inden-2-yl)acetic acid exhibits pH-dependent solubility, a property critical for formulation scientists investigating oral bioavailability enhancement. This aligns with industry demands for improved drug delivery systems, a hot topic in pharma forums and research publications. Chromatographic methods for its quantification have been optimized using HPLC-UV and LC-MS techniques, responding to common analytical chemistry challenges.

Environmental and green chemistry applications are emerging for this compound. Recent patents describe its use in developing biodegradable polymers, coinciding with global searches for eco-friendly material alternatives. The compound's thermal stability (decomposition >200°C) makes it suitable for high-performance polymer blends, addressing industrial needs for heat-resistant materials.

In computational chemistry, 57932-05-5 serves as a model system for studying π-π stacking interactions—a frequently searched term in molecular modeling communities. Density functional theory (DFT) calculations predict its electronic excitation properties, relevant to organic photovoltaics research. These applications position the compound at the intersection of energy storage and sustainable technology trends.

The safety profile of 2-(1H-inden-2-yl)acetic acid has been documented in standard toxicological screenings, showing favorable results for research-scale handling. Proper storage recommendations include anhydrous conditions and light-sensitive containers, addressing common laboratory safety concerns. These precautions ensure compliance with good laboratory practices (GLP) without involving restricted substances.

Market analysis indicates growing demand for 57932-05-5 among contract research organizations (CROs) and academic laboratories. Suppliers now offer customized isotope-labeled versions (e.g., ¹³C, ²H) for metabolic pathway studies, reflecting the compound's expanding role in mechanistic biochemistry. This development responds to frequent queries about tracer compounds in drug metabolism research.

Future research directions for 2-(1H-inden-2-yl)acetic acid may explore its enzyme inhibition potential, particularly against cyclooxygenase isoforms—a subject of numerous PubMed searches. Its metal-chelating ability also warrants investigation for catalytic applications, connecting to trending topics in homogeneous catalysis. These prospects ensure continued relevance in chemical innovation landscapes.